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Compound of Interest

Compound Name: Ethyl dodecylcarbamate

Cat. No.: B15490974 Get Quote

Disclaimer: The CAS number for "ethyl dodecylcarbamate" could not be located in available

chemical databases. Consequently, this technical guide focuses on the well-characterized and

structurally related compound, ethyl carbamate (CAS No. 51-79-6), also known as urethane.

This document serves as a representative technical guide for a carbamate ester, providing the

requested in-depth information for researchers, scientists, and drug development

professionals.

Introduction
Ethyl carbamate is an organic compound with the formula CH₃CH₂OC(O)NH₂. It is the ethyl

ester of carbamic acid and exists as a white crystalline solid.[1][2] Historically, it was used as

an antineoplastic agent for diseases like multiple myeloma, but this application was

discontinued upon discovery of its carcinogenic properties in 1943.[1] Today, its primary use in

a research setting is as a long-acting anesthetic for laboratory animals.[1] It also naturally

occurs in fermented foods and alcoholic beverages, which has led to regulatory monitoring of

its levels.[1][3][4]

Physicochemical Properties
A summary of the key physicochemical properties of ethyl carbamate is presented in Table 1.
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Property Value Reference

CAS Number 51-79-6 [1][2]

Molecular Formula C₃H₇NO₂ [1][2]

Molecular Weight 89.09 g/mol [1][2]

Appearance
White crystalline solid or

powder
[1][2]

Melting Point 46-52 °C [2]

Boiling Point 182-185 °C [1]

Density 1.056 g/cm³ [1]

Solubility in Water 0.480 g/cm³ at 15 °C [1]

log P -0.190 [1]

Vapor Pressure 1.3 kPa at 78 °C [1]

Synthesis of Ethyl Carbamate
Several methods for the synthesis of ethyl carbamate have been reported. Two common

laboratory-scale procedures are detailed below.

Synthesis from Urea and Ethanol
This method involves the reaction of urea with an excess of ethanol at elevated temperatures.

Experimental Protocol:

Reaction Setup: A mixture of urea and ethanol is heated in a sealed reaction vessel. The

molar ratio of ethanol to urea can range from 1:1 to 20:1.[5]

Catalyst: A metal oxide catalyst, such as TiO₂/SiO₂, can be employed to improve the reaction

yield.[6]

Reaction Conditions: The reaction is typically carried out at a temperature of 100-200 °C and

a pressure of 0.1-2.0 MPa for 1-12 hours.[5]
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Work-up and Purification: After the reaction, the excess ethanol is removed by distillation.

The resulting crude ethyl carbamate can be purified by recrystallization or distillation under

reduced pressure.

Synthesis from Ethyl Chloroformate and Ammonia
This method involves the reaction of ethyl chloroformate with ammonia.

Experimental Protocol:

Reaction Setup: A solution of ethyl chloroformate in an inert solvent (e.g., ether) is cooled in

an ice bath.

Reagent Addition: Aqueous ammonia is added dropwise to the stirred solution of ethyl

chloroformate, maintaining the temperature below 10°C.

Reaction Completion: The reaction mixture is stirred for a period to ensure complete

reaction.

Work-up and Purification: The organic layer is separated, washed with water, and dried over

an anhydrous drying agent. The solvent is then removed under reduced pressure, and the

resulting ethyl carbamate can be purified by distillation or recrystallization.

Applications in Research and Drug Development
While its clinical use has been discontinued due to toxicity, ethyl carbamate remains a valuable

tool in preclinical research.

Animal Anesthesia: It is widely used as a long-acting anesthetic in animal experiments,

particularly in rodents.[1] An advantage is its minimal depression of neuronal activity in the

cortex compared to other anesthetics like isoflurane.[1]

Carcinogenesis Research: Due to its well-established carcinogenic properties, ethyl

carbamate is often used as a model compound in cancer research to study mechanisms of

tumorigenesis.[1][3][7]

Precursor in Chemical Synthesis: It serves as a precursor in the synthesis of other organic

molecules.[2]
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Biological Activity and Mechanism of Action
The primary biological activities of concern for ethyl carbamate are its anesthetic and

carcinogenic effects.

Anesthetic Mechanism
The exact mechanism of its anesthetic action is not fully elucidated but is thought to involve

modulation of neurotransmitter systems.

Carcinogenic Mechanism
The carcinogenicity of ethyl carbamate is mediated by its metabolic activation.[8] The primary

pathway involves the following steps:

Oxidation: Ethyl carbamate is oxidized by cytochrome P450 enzymes, particularly CYP2E1,

to vinyl carbamate.[8]

Epoxidation: Vinyl carbamate is further metabolized to the highly reactive vinyl carbamate

epoxide.[8]

DNA Adduct Formation: Vinyl carbamate epoxide can covalently bind to DNA, forming

etheno-DNA adducts. These adducts are promutagenic and are believed to be the primary

initiating event in ethyl carbamate-induced carcinogenesis.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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